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Compound Name: 2-Amino-5-phenyl-3-furonitrile

Cat. No.: B081530 Get Quote

An In-depth Technical Guide to 2-Amino-5-
phenyl-3-furonitrile
For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Amino-5-phenyl-3-furonitrile is a heterocyclic organic compound with potential applications

in medicinal chemistry and materials science. This technical guide provides a summary of its

known physical and chemical properties. However, a comprehensive analysis is currently

limited by the scarcity of publicly available experimental data. While general characteristics can

be inferred from its structure, specific quantitative data on properties such as melting point,

solubility, and spectral characteristics, as well as detailed experimental protocols for its

synthesis and biological activity, remain largely unreported in the scientific literature.

Chemical and Physical Properties
2-Amino-5-phenyl-3-furonitrile, with the CAS number 14742-32-6, is described as a solid,

pale to light yellow crystalline substance[1]. Its structure, featuring a furan ring substituted with

an amino, a phenyl, and a nitrile group, suggests it possesses aromatic properties and

potential for hydrogen bonding, which would influence its solubility and reactivity[1].
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A summary of the available quantitative data for 2-Amino-5-phenyl-3-furonitrile is presented

in Table 1. It is important to note that crucial experimental values for melting point, specific

solubility, and pKa are not readily available in the reviewed literature.

Property Value Source(s)

Molecular Formula C₁₁H₈N₂O [1]

Molecular Weight 184.19 g/mol [2]

Boiling Point 196-197 °C [3]

Flash Point 196 °C [4]

Appearance
Pale to light yellow crystalline

solid
[1]

Purity
95% (as commercially

available)
[2]

Note: The lack of comprehensive experimental data necessitates further research to fully

characterize this compound.

Experimental Protocols
A detailed, peer-reviewed experimental protocol for the synthesis of 2-Amino-5-phenyl-3-
furonitrile is not currently available in the public domain. One commercial source suggests a

possible synthetic route involving the reaction of 2,4,6-trichloropyrimidine with

phenylacetonitrile and sodium hydroxide in water[4]. However, the chemical plausibility of this

reaction for the formation of a furan ring is questionable and may be an error in the source

documentation.

Established synthetic methodologies for related 2-aminofuran derivatives often involve multi-

step sequences or specific cyclization reactions. The development of a reliable and

reproducible synthesis protocol for 2-Amino-5-phenyl-3-furonitrile is a critical area for future

research.
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The chemical structure of 2-Amino-5-phenyl-3-furonitrile suggests several potential areas of

reactivity:

The amino group can act as a nucleophile and participate in reactions such as acylation,

alkylation, and diazotization. It also has the capacity for hydrogen bonding[1].

The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine.

The furan ring, being an electron-rich aromatic system, can undergo electrophilic

substitution[1].

The phenyl group can also undergo electrophilic aromatic substitution, with the substitution

pattern being influenced by the furan ring.

Information regarding the compound's stability, storage conditions, and incompatibilities is

limited. Standard laboratory practices for handling fine chemicals should be followed.

Spectral Data
No specific experimental spectral data (¹H NMR, ¹³C NMR, FT-IR, Mass Spectrometry) for 2-
Amino-5-phenyl-3-furonitrile has been found in the surveyed literature. For a structurally

related compound, 2-Amino-4,5-diphenyl-3-furonitrile, ¹H NMR and ¹³C NMR spectra are

available and could provide a basis for predicting the spectral characteristics of the title

compound. However, direct experimental verification is essential for accurate characterization.

Biological Activity and Signaling Pathways
There is no published research detailing the biological activity of 2-Amino-5-phenyl-3-
furonitrile or its involvement in any cellular signaling pathways. While furan and aminonitrile

moieties are present in various biologically active molecules, the specific activity of this

compound remains to be investigated. Future research could explore its potential as an anti-

inflammatory, anti-cancer, or anti-microbial agent, among other possibilities.

Logical Workflow for Future Research
To address the current knowledge gaps, a structured research workflow is proposed. This

workflow outlines the necessary steps to fully characterize the physical, chemical, and
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biological properties of 2-Amino-5-phenyl-3-furonitrile.

Synthesis and Purification

Physicochemical Characterization

Biological Evaluation

Develop and Optimize
Synthesis Protocol

Purification and
Crystallization

Yield > 95%

Melting Point
Determination

Solubility Studies
(various solvents) pKa Determination Spectroscopic Analysis

(NMR, IR, MS)

In vitro Screening
(e.g., cytotoxicity, antimicrobial)

Identification of
Biological Targets

Active Hit

Signaling Pathway
Elucidation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b081530?utm_src=pdf-body
https://www.benchchem.com/product/b081530?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Proposed workflow for the comprehensive characterization of 2-Amino-5-phenyl-3-
furonitrile.

Conclusion
2-Amino-5-phenyl-3-furonitrile is a chemical compound with a structure that suggests

potential for further investigation in various scientific fields. However, the current body of public

knowledge is insufficient to provide a complete technical profile. This guide summarizes the

available information and highlights the significant gaps that need to be addressed through

dedicated experimental research. The proposed research workflow provides a roadmap for

future studies to fully elucidate the properties and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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